Cas no 1934497-42-3 (4,6-dichloro-2-(3-methoxyazetidin-1-yl)methylpyrimidine)

• Product Name: 4,6-dichloro-2-(3-methoxyazetidin-1-yl)methylpyrimidine
• CAS No: 1934497-42-3
• MF: C₉H₁₁Cl₂N₃O
• MW: 248.109139680862
• CID: 6159600
• PubChem ID: 130630687
• Update Time: 2025-06-15

4,6-dichloro-2-(3-methoxyazetidin-1-yl)methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-dichloro-2-(3-methoxyazetidin-1-yl)methylpyrimidine
• 4,6-Dichloro-2-[(3-methoxyazetidin-1-yl)methyl]pyrimidine
• 1934497-42-3
• EN300-1073258

• Inchi： 1S/C9H11Cl2N3O/c1-15-6-3-14(4-6)5-9-12-7(10)2-8(11)13-9/h2,6H,3-5H2,1H3
• InChI Key： MORSXUTXHZNJSB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(CN2CC(C2)OC)=N1)Cl

Computed Properties

• Exact Mass: 247.0279174g/mol
• Monoisotopic Mass: 247.0279174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.2Ų

Additional information on 4,6-dichloro-2-(3-methoxyazetidin-1-yl)methylpyrimidine

Comprehensive Overview of 4,6-Dichloro-2-(3-methoxyazetidin-1-yl)methylpyrimidine (CAS No. 1934497-42-3)

4,6-Dichloro-2-(3-methoxyazetidin-1-yl)methylpyrimidine (CAS No. 1934497-42-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrimidine family, a class of nitrogen-containing heterocycles widely utilized in drug discovery due to their versatile biological activities. The presence of dichloro and methoxyazetidinyl substituents enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for pyrimidine derivatives has surged, driven by their applications in developing kinase inhibitors and antiviral agents. Researchers are particularly interested in 4,6-dichloro-2-(3-methoxyazetidin-1-yl)methylpyrimidine due to its potential role in modulating enzyme activity. For instance, its structural features align with motifs found in small-molecule therapeutics targeting inflammatory diseases and metabolic disorders. This compound’s CAS number 1934497-42-3 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry.

The synthesis of 4,6-dichloro-2-(3-methoxyazetidin-1-yl)methylpyrimidine involves multi-step organic reactions, including nucleophilic substitution and protecting group strategies. Its methoxyazetidine moiety is a key functional group, often explored for its conformational flexibility and ability to improve drug-like properties. Laboratories optimizing this compound prioritize yield efficiency and purity, as these factors critically impact downstream applications. Analytical techniques such as HPLC and NMR are essential for characterizing its structure and ensuring batch consistency.

From an industrial perspective, CAS 1934497-42-3 is a high-value intermediate used in custom synthesis and contract manufacturing. Companies specializing in fine chemicals often highlight its availability in bulk quantities, catering to the needs of pharmaceutical developers. The compound’s stability under standard storage conditions (e.g., room temperature, inert atmosphere) further enhances its practicality for large-scale production. Additionally, its compatibility with cross-coupling reactions expands its utility in creating diverse molecular libraries for high-throughput screening.

Emerging trends in AI-driven drug discovery have also spotlighted 4,6-dichloro-2-(3-methoxyazetidin-1-yl)methylpyrimidine. Computational models frequently incorporate its structural data to predict bioactivity or ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). This aligns with growing interest in fragment-based drug design, where small molecules like this serve as building blocks for lead optimization. Searches for “pyrimidine scaffolds in drug design” or “azetidine derivatives in medicinal chemistry” often reference this compound as a case study.

Environmental and regulatory considerations for 4,6-dichloro-2-(3-methoxyazetidin-1-yl)methylpyrimidine are equally critical. While not classified as hazardous, its handling requires adherence to Good Laboratory Practices (GLP) to minimize risks. Suppliers typically provide SDS (Safety Data Sheets) detailing proper storage, disposal, and personal protective equipment (PPE) recommendations. The compound’s low ecotoxicity profile, as indicated by preliminary studies, supports its sustainable use in research settings.

In summary, 4,6-dichloro-2-(3-methoxyazetidin-1-yl)methylpyrimidine (CAS No. 1934497-42-3) exemplifies the intersection of synthetic chemistry and biomedical innovation. Its applications span from drug discovery to material science, fueled by its adaptable chemical framework. As the scientific community continues to explore nitrogen-rich heterocycles, this compound remains a focal point for advancing precision medicine and green chemistry initiatives.